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Compound of Interest

Compound Name: YH-306

Cat. No.: B611883 Get Quote

YH-306 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of the small molecule

inhibitor YH-306, along with troubleshooting guides and frequently asked questions (FAQs) to

facilitate successful experimentation.

Frequently Asked Questions (FAQs)
What is YH-306?

YH-306 is a novel synthetic small molecule inhibitor identified as an anticancer agent.[1] It is a

tetrahydro-β-carboline derivative with a molecular weight of 306.36 g/mol .[2][3]

What is the mechanism of action of YH-306?

YH-306 suppresses colorectal tumor growth and metastasis by modulating the Focal Adhesion

Kinase (FAK) signaling pathway.[3] It has been shown to inhibit the activation of FAK and

downstream proteins such as c-Src, paxillin, and PI3K.[3] This inhibition interferes with cell

adhesion, migration, and invasion.[2][4] YH-306 also suppresses the expression of matrix

metalloproteinases MMP2 and MMP9.[3]

What are the primary research applications of YH-306?

YH-306 is primarily used in cancer research, particularly in studies involving colorectal, lung,

prostate, and breast cancer.[1][2] Key applications include:
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Inhibiting cancer cell migration and invasion.[2][4]

Suppressing tumor growth and metastasis in vivo.[1][2]

Inducing cancer cell apoptosis.[2]

Studying the FAK signaling pathway.[3]

Stability and Storage
Proper handling and storage of YH-306 are critical for maintaining its stability and ensuring

experimental reproducibility.

Storage Recommendations:

Form
Storage
Temperature

Shelf Life
Special
Considerations

Powder -20°C 3 years Protect from light.

In Solvent -80°C 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.

Data sourced from commercial supplier information.[3]

Solubility:

Solvent Concentration Special Instructions

DMSO ≥10 mg/mL (≥32.64 mM)
Sonication is recommended to

aid dissolution.[3]

DMSO 15 mg/mL (48.96 mM)
Adjusting pH to 1 with HCl may

be required.[3]

DMSO 20 mg/mL (65.28 mM)
Ultrasonic and adjusting pH to

1 with HCl.
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Data sourced from commercial supplier information.[1][3]
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Improper storage leading to

degradation of YH-306.

Ensure the compound is

stored at the recommended

temperature and protected

from light. Aliquot stock

solutions to minimize freeze-

thaw cycles. Prepare fresh

dilutions for each experiment.

Inaccurate concentration of

YH-306 solution.

Verify the correct molecular

weight was used for

calculations. Ensure complete

dissolution of the powder in the

solvent; sonication may be

necessary. Calibrate pipettes

regularly.

Low or no observable effect in

cell-based assays

YH-306 concentration is too

low.

Perform a dose-response

experiment to determine the

optimal concentration for your

specific cell line and assay.

Published effective

concentrations range from 1

µM to 50 µM.[1]

Cell line is not sensitive to YH-

306.

Confirm that the target

pathway (FAK signaling) is

active in your cell line.

Consider testing other cancer

cell lines known to be sensitive

to FAK inhibitors.

Insufficient incubation time.

Optimize the incubation time

for your specific assay. Effects

on cell migration and invasion

may require 24 hours or

longer.
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Precipitation of YH-306 in cell

culture media

Poor solubility of YH-306 in

aqueous media.

Prepare a high-concentration

stock solution in DMSO and

then dilute it in the final culture

medium. The final DMSO

concentration should be kept

low (typically <0.5%) to avoid

solvent toxicity.

The final concentration of YH-

306 exceeds its solubility limit

in the media.

Do not exceed the

recommended working

concentrations. If higher

concentrations are needed,

consider using a different

formulation or delivery method

if available.

Experimental Protocols
Cell Migration Assay (Wound Healing)

This protocol provides a general workflow for assessing the effect of YH-306 on cancer cell

migration.

Cell Seeding: Plate cells in a 6-well plate and grow to confluency.

Scratch Wound: Create a uniform scratch in the cell monolayer using a sterile pipette tip.

Treatment: Wash the wells with PBS to remove detached cells and then add fresh media

containing various concentrations of YH-306 or a vehicle control (e.g., DMSO).

Image Acquisition: Capture images of the scratch at time 0 and at regular intervals (e.g., 6,

12, 24 hours) using a microscope.

Data Analysis: Measure the width of the scratch at different time points and calculate the

percentage of wound closure.
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Preparation Assay Analysis

Seed cells in 6-well plate Grow to confluency Create scratch wound Treat with YH-306 Image acquisition (t=0, 6, 12, 24h) Measure wound closure

Click to download full resolution via product page

Caption: Workflow for a wound healing cell migration assay.

In Vivo Metastasis Study

This protocol outlines a general procedure for evaluating the anti-metastatic effects of YH-306
in a mouse model.

Cell Implantation: Inject cancer cells (e.g., CT26-luc) into the spleen or tail vein of

immunocompromised mice to establish a primary tumor or circulating tumor cells.

Tumor Growth: Allow the primary tumor to grow to a specified size.

Treatment: Administer YH-306 or a vehicle control to the mice daily via an appropriate route

(e.g., intraperitoneal injection). A published study used a dose of 50 mg/kg per day.[1]

Monitoring: Monitor tumor growth and metastasis using bioluminescence imaging at regular

intervals.

Endpoint Analysis: At the end of the study, sacrifice the mice and harvest organs (e.g., liver,

lungs) to quantify metastatic lesions.

Model Setup Treatment Phase Endpoint Analysis

Inject cancer cells into mice Allow primary tumor growth Administer YH-306 daily Monitor metastasis via imaging Harvest organs Quantify metastatic lesions

Click to download full resolution via product page
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Caption: General workflow for an in vivo metastasis study.

Signaling Pathway
FAK Signaling Pathway

YH-306 exerts its anti-cancer effects by inhibiting the FAK signaling pathway, which plays a

crucial role in cell adhesion, migration, and survival.
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Caption: Simplified FAK signaling pathway and the inhibitory action of YH-306.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b611883?utm_src=pdf-body
https://www.benchchem.com/product/b611883?utm_src=pdf-body-img
https://www.benchchem.com/product/b611883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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